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Compound of Interest

Compound Name: 2-Aminopentan-1-ol

Cat. No.: B096186

An In-Depth Technical Guide to the Safe Handling of 2-Aminopentan-1-ol for Research and
Development Professionals

Introduction

2-Aminopentan-1-ol, also known as DL-Norvalinol, is a valuable chiral building block in the
fields of chemical synthesis and drug development.[1] Its bifunctional nature, possessing both a
primary amine and a primary alcohol, makes it a versatile intermediate for constructing complex
molecular architectures. However, the same chemical reactivity that makes it useful also
necessitates a comprehensive understanding of its hazards. This guide provides a detailed
framework for the safe handling, storage, and emergency management of 2-Aminopentan-1-
ol, grounded in established safety protocols and scientific principles. It is intended for
researchers, scientists, and drug development professionals who work with this compound in a
laboratory setting. Adherence to these guidelines is critical not only for regulatory compliance
but for fostering a culture of safety and scientific integrity.

Section 1: Hazard Identification and Risk
Assessment

A thorough risk assessment is the cornerstone of safe laboratory practice. For 2-
Aminopentan-1-ol, this involves a clear understanding of its toxicological properties,
physicochemical hazards, and potential routes of exposure.
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1.1: GHS Classification Summary

2-Aminopentan-1-ol is classified under the Globally Harmonized System (GHS) as a

hazardous substance. Depending on its concentration and the supplier, the specific

classifications can vary slightly, but they consistently point to its corrosive, irritant, and

flammable nature.[2]

Hazard . .
Hazard Class GHS Category Pictogram Signal Word
Statement
H314: Causes
severe skin ]
) ) Corrosive /

Skin Corrosion / burns and eye ) Danger /
o Category 1B / 2 Exclamation )
Irritation damage / H315: Warning

] Mark
Causes skin
irritation
H318: Causes
Serious Eye serious eye Corrosive /
) Danger/
Damage / Eye Category 1/ 2A damage / H319: Exclamation Warni
arnin
Irritation Causes serious Mark J
eye irritation
Specific Target
o H335: May ]
Organ Toxicity ) Exclamation )
] Category 3 cause respiratory Warning
(Single S Mark
irritation
Exposure)
Acute Toxicity H332: Harmful if Exclamation )
) Category 4 ) Warning
(Inhalation) inhaled Mark
H226:
Flammable o )
o Category 3 Flammable liquid  Flame Warning
Liquids

and vapor

Note: The severity of the hazard classification (e.g., Skin Corrosion 1B vs. Skin Irritation 2) can
depend on the data source and purity of the substance.[2][3] Always refer to the specific Safety
Data Sheet (SDS) provided by the manufacturer.
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1.2: Toxicological Profile

The primary health risks associated with 2-Aminopentan-1-ol stem from its corrosive and
irritant properties. The basicity of the amine group and the reactivity of the alcohol group
contribute to its ability to damage biological tissues upon contact.

Dermal (Skin) and Ocular (Eye) Exposure: Direct contact is the most common exposure
route in a laboratory setting. The compound can cause severe skin burns and serious eye
damage, potentially leading to irreversible injury.[2][4] The mechanism involves the
saponification of fats and extraction of moisture from tissues, leading to cell death and
inflammation. Even at lower concentrations, it is irritating to the skin and eyes.[1][3]

Inhalation: Vapors or mists of 2-Aminopentan-1-ol are harmful if inhaled and can cause
irritation to the respiratory system.[3] Symptoms may include coughing, shortness of breath,
and a burning sensation in the throat.[5]

Ingestion: Ingestion can cause burns to the mouth, throat, and stomach.[4] Given its toxicity,
ingestion must be treated as a medical emergency.

1.3: Physicochemical Hazards

The flammability of 2-Aminopentan-1-ol presents a significant safety risk that dictates specific
handling and storage protocols.

Flammability: With a flash point around 96-101°C (205-214°F), it is classified as a flammable
liquid.[6][7] This means it can emit enough vapor to form an ignitable mixture with air at or
above this temperature.

Vapor Explosion Hazard: The vapors are heavier than air and can travel a considerable
distance to a source of ignition and "flash back".[8] It is crucial to control all potential ignition
sources in areas where this chemical is handled or stored.

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to risk mitigation is essential. The hierarchy of controls prioritizes the
most effective measures for reducing or eliminating hazards.
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Caption: The Hierarchy of Controls prioritizes safety measures.

2.1: Primary Engineering Controls

contact with the worker.

Engineering controls are designed to remove the hazard at the source, before it comes into

e Chemical Fume Hood: All procedures involving the handling of 2-Aminopentan-1-ol,

including weighing, transferring, and use in reactions, must be performed inside a certified

chemical fume hood. This is non-negotiable. The fume hood's primary function is to capture

and exhaust vapors, preventing inhalation exposure and keeping flammable concentrations

from building up in the laboratory.[4]
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» Ventilation: Storage areas, such as chemical cabinets, must be well-ventilated to prevent the
accumulation of flammable vapors.[8] Ensure that eyewash stations and safety showers are
readily accessible and located near the workstation.[8]

2.2: Personal Protective Equipment (PPE) Protocol

PPE is the last line of defense and must be used in conjunction with engineering controls.

e Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side
shields are required. For procedures with a higher risk of splashing (e.qg., transferring
volumes >100 mL, heating), chemical splash goggles and a full-face shield must be worn
over the goggles.[9]

e Skin Protection:

o Gloves: Chemically resistant gloves are mandatory. Nitrile or neoprene gloves are suitable
for incidental contact.[10] Always check the manufacturer's compatibility chart and be
aware of the breakthrough time. Never wear potentially contaminated gloves outside the
laboratory area, and inspect them for tears or holes before each use.[11]

o Protective Clothing: A flame-resistant lab coat, fully buttoned, is required. An apron made
of a chemically impervious material (e.g., PVC) should be worn over the lab coat during
large-scale operations.[9] Do not wear open-toed shoes or shorts in the laboratory.[11]

» Respiratory Protection: The use of a fume hood should preclude the need for respiratory
protection during routine use. However, for emergency situations like a large spill, or if
engineering controls fail, a NIOSH-approved respirator with an organic vapor/ammonia
cartridge may be necessary.[4] Personnel must be properly trained and fit-tested before
using a respirator.[12]
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Caption: PPE Selection Workflow for 2-Aminopentan-1-ol.

Section 3: Standard Operating Procedures (SOPSs)

for Handling and Storage
3.1: General Handling Procedures

o Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure the fume hood is
operational and the sash is at the appropriate height. Clear the workspace of any
unnecessary items.

e PPE Donning: Put on all required PPE as determined by your risk assessment.

e Dispensing: Ground and bond the container and receiving equipment to prevent static
discharge. Perform all transfers of the chemical over a secondary containment tray to control
potential drips or spills.

e Heating: If heating is required, use a heating mantle or oil bath with temperature control.
Never use an open flame.
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o Post-Handling: Tightly cap the container immediately after use. Decontaminate the work

surface.

e Hygiene: Remove gloves using the proper technique to avoid self-contamination. Wash

hands thoroughly with soap and water after handling the chemical and before leaving the

laboratory.[11]

3.2: Storage Requirements

Proper storage is critical for preventing fires, accidental releases, and degradation of the

material.
Parameter Requirement Rationale
Store in a designated, well- To prevent accumulation of
Location ventilated corrosives and/or flammable vapors and provide
flammables cabinet.[4][8] fire resistance.
Keep in a cool, dry place away  To minimize vapor pressure
Temperature from direct sunlight and heat and prevent thermal
sources.[8] decomposition.
_ _ To prevent vapor release,
] Keep container tightly closed o ]
Container contamination, and potential

and properly sealed.[8][13]

reaction with air or moisture.

Incompatibilities

Segregate from strong

oxidizing agents, acids, acid

anhydrides, and acid chlorides.

[4](8]

To prevent violent exothermic
reactions, which can lead to

fire or explosion.

Labeling

Ensure containers are clearly
labeled with the chemical
name and all relevant GHS

hazard pictograms.

To ensure clear identification
and immediate hazard

recognition.

3.3: Waste Disposal
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All waste materials contaminated with 2-Aminopentan-1-ol, including empty containers,
absorbent materials from spills, and contaminated PPE, must be treated as hazardous waste.
[4][12]

o Collect waste in a designated, properly labeled, leak-proof container.
e Do not mix with incompatible waste streams.

» Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.

Section 4: Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm. All personnel
must be familiar with these procedures.

4.1: First Aid Measures

The guiding principle is immediate and copious flushing with water for skin and eye exposures.
[14][15]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[4][8] Remove contact lenses if present and easy to do.[4] Seek immediate
medical attention.

o Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin area
with soap and plenty of water for at least 15 minutes.[8][14] Seek immediate medical
attention.

 Inhalation: Move the victim to fresh air at once.[8][14] If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration (use a barrier device). Seek
immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting.[4][8] Rinse mouth with water. If the person is conscious,
have them drink one or two glasses of water. Never give anything by mouth to an
unconscious person. Call a physician or poison control center immediately.[4][15]

4.2: Accidental Release and Spill Cleanup

© 2025 BenchChem. All rights reserved. 8/14 Tech Support


https://www.benchchem.com/product/b096186?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://ehs.princeton.edu/chemical/spill/procedures
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL02250&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL02250&PLANT=d__ALF
https://www.cdc.gov/niosh/npg/firstaid.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL02250&PLANT=d__ALF
https://www.cdc.gov/niosh/npg/firstaid.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL02250&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL02250&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Spill Occurs

Assess Situation
(Size, Location, Hazard)

Alert Personnel
in Immediate Area

Respor

Trained Personnel Cleanup
(Use Spill Kit, PPE)

Is it a Minor Spill?
(<100mL, Contained,
No Immediate Danger)

se Path

Major Spill
EVACUATE AREA

Secure the Area
(Close doors, post warnings)

CONTACT EHS / 911

Click to download full resolution via product page

Caption: Initial Response Decision Tree for a Chemical Spill.
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e Minor Spill Cleanup (<100 mL, inside a fume hood):

o Ensure you are wearing appropriate PPE, including double gloves, goggles, and a lab
coat.

o Control all ignition sources.[16]

o Contain the spill by covering it with an inert absorbent material like sand, vermiculite, or a
commercial chemical absorbent.[12] Work from the outside in to prevent spreading.

o Using non-sparking tools, carefully scoop the absorbed material into a designated
hazardous waste container.[5]

o Decontaminate the spill surface with a mild detergent and water, then wipe dry.

o Package and label all contaminated materials (including PPE) for hazardous waste
disposal.[12]

e Major Spill Cleanup (>100 mL or any spill outside a fume hood):
o DO NOT attempt to clean it up yourself.[17]
o Immediately alert everyone in the area and evacuate.[12]
o If the spill is flammable, turn off any nearby ignition sources if it is safe to do so.[16]
o Close the laboratory doors to contain the vapors.
o From a safe location, call your institution's emergency number or 911.[17]
o Provide the dispatcher with the chemical name, quantity spilled, and exact location.

o Wait for the emergency response team to arrive.

4.3: Fire Response

« If a small fire occurs and you are trained to use a fire extinguisher, use a CO2, dry chemical,
or alcohol-resistant foam extinguisher.[4]
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e For any fire that cannot be immediately extinguished, or if 2-Aminopentan-1-ol containers
are exposed to fire, activate the fire alarm, evacuate the area, and call 911.[9]

e Do not attempt to fight a large fire. Vapors can form explosive mixtures with air, and
containers may explode when heated.[8]

Section 5: Summary of Key Safety Data
ble 1: Physicochemical :

Property Value Source(s)
Molecular Formula CsHisNO [11[3]
Molecular Weight 103.16 g/mol [3]
Colorless liquid or crystalline
Appearance ] [1]
solid
Boiling Point 194-195 °C [1]
Melting Point 44-48 °C [6]

_ ~96-101 °C (205-214 °F)
Flash Point [61[7]
(closed cup)

Density ~0.922 g/mL at 25 °C [1]
- Soluble in water and some
Solubility ]
organic solvents (e.g., ethanol)
Conclusion

2-Aminopentan-1-ol is an indispensable tool in modern organic synthesis and medicinal
chemistry. Its hazardous properties, however, demand a disciplined and informed approach to
safety. By integrating the principles of risk assessment, engineering controls, proper PPE
usage, and emergency preparedness into all workflows, researchers can handle this
compound effectively and safely. A proactive safety culture, where every individual takes
responsibility for their own safety and the safety of their colleagues, is the ultimate guarantor of
a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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